3,4,5-triethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide

• IUPAC Name: 3,4,5-triethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide
• InChI: InChI=1S/C21H28N2O4/c1-5-23(15-16-9-11-22-12-10-16)21(24)17-13-18(25-6-2)20(27-8-4)19(14-17)26-7-3/h9-14H,5-8,15H2,1-4H3
• InChI Key: MTUJIZPDEIBNHC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=NC=C1)C(=O)C2=CC(=C(C(=C2)OCC)OCC)OCC
• Molecular Formula: C21H28N2O4
• Molecular Weight: 372.5 g/mol

Description

3,4,5-triethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide is a chemical compound with the molecular formula C21H28N2O4 and a molecular weight of 372.46 g/mol . This compound is characterized by the presence of three ethoxy groups attached to a benzamide core, along with an ethyl and pyridin-4-ylmethyl substituent.

Preparation Methods

The synthesis of 3,4,5-triethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide typically involves multi-step organic reactionsSpecific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity .

Chemical Reactions Analysis

3,4,5-triethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure settings. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

3,4,5-triethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide has various scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in organic reactions.

Biology: It is studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: It is investigated for its potential therapeutic effects, including anti-inflammatory, anti-cancer, or antimicrobial properties.

Industry: It is used in the development of new materials, such as polymers or coatings, and in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of 3,4,5-triethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways involved depend on the specific biological context and the compound’s structure .

Comparison with Similar Compounds

3,4,5-triethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide can be compared with other similar compounds, such as:

3,4,5-trimethoxybenzamide: This compound has three methoxy groups instead of ethoxy groups, which may affect its chemical reactivity and biological activity.

N-ethyl-N-(pyridin-4-ylmethyl)benzamide: This compound lacks the ethoxy groups, which may influence its solubility and interaction with molecular targets.

3,4,5-triethoxybenzamide: This compound lacks the ethyl and pyridin-4-ylmethyl substituents, which may alter its chemical and biological properties.

The uniqueness of 3,4,5-triethoxy-N-ethyl-N-(pyridin-4-ylmethyl)benzamide lies in its specific combination of functional groups, which confer distinct chemical reactivity and potential biological activities.